![molecular formula C11H15N3S B1438722 1-tert-butyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine CAS No. 1154329-62-0](/img/structure/B1438722.png)
1-tert-butyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
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Overview
Description
1-tert-butyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine, also known as 1-t-butyl-3-thiophene-2-ylpyrazol-5-amine or TBTP, is a heterocyclic compound that has been studied for its potential applications in various fields such as medicinal chemistry, organic chemistry, and biochemistry. TBTP has been used as a building block for the synthesis of a variety of pharmaceuticals, and as a starting material for the synthesis of other heterocyclic compounds. TBTP is also known for its ability to act as a ligand in various biochemical and physiological processes, as well as its potential to be used as a catalyst in organic synthesis.
Scientific Research Applications
Synthesis and Intermediate Role
1-tert-butyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine and its derivatives have been studied extensively in the synthesis of various compounds. For example, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate, a compound related to this compound, plays a crucial role as an intermediate in the synthesis of target mTOR targeted PROTAC molecule PRO1 (Zhang et al., 2022).
Catalytic Applications
Compounds structurally similar to this compound have been used as catalysts in various chemical reactions. For instance, (Pyrazolylethyl-amine)zinc(II) carboxylate complexes, which include derivatives of this compound, have been active as catalysts in the copolymerization of CO2 and cyclohexene oxide, forming poly(cyclohexene carbonate) (Matiwane et al., 2020).
Synthesis of Novel Derivatives
Various novel derivatives of this compound have been synthesized for different applications. For example, 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was synthesized via a one-pot two-step synthesis, which is significant for its operational easiness and short reaction time (Becerra et al., 2021).
Molecular Structure and Spectral Analysis
The molecular structure and spectral analysis of derivatives of this compound have been a subject of research. For instance, a study on 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine involved structural characterization and spectroscopic characterization, indicating the potential for nonlinear optical properties (Tamer et al., 2016).
Properties
IUPAC Name |
2-tert-butyl-5-thiophen-2-ylpyrazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3S/c1-11(2,3)14-10(12)7-8(13-14)9-5-4-6-15-9/h4-7H,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXFCKNUJVHHMSB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=CC(=N1)C2=CC=CS2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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